(R)-1-(5-methylfuran-2-yl)propan-1-amine hydrochloride

• IUPAC Name: (1R)-1-(5-methylfuran-2-yl)propan-1-amine;hydrochloride
• InChI: InChI=1S/C8H13NO.ClH/c1-3-7(9)8-5-4-6(2)10-8;/h4-5,7H,3,9H2,1-2H3;1H/t7-;/m1./s1
• InChI Key: URFQDTRFLKESTD-OGFXRTJISA-N
• Canonical SMILES: CCC(C1=CC=C(O1)C)N.Cl
• Isomeric SMILES: CC[C@H](C1=CC=C(O1)C)N.Cl
• Molecular Formula: C8H14ClNO
• Molecular Weight: 175.65 g/mol

Description

“®-1-(5-methylfuran-2-yl)propan-1-amine hydrochloride” is a chemical compound with the CAS Number: 779340-50-0. Its molecular formula is C8H14ClNO and it has a molecular weight of 175.66. The IUPAC name for this compound is (1R)-1-(5-methyl-2-furyl)-1-propanamine hydrochloride.

Physical and Chemical Properties This compound is a solid at room temperature. It should be stored in a dry place. The InChI code for this compound is 1S/C8H13NO.ClH/c1-3-7(9)8-5-4-6(2)10-8;/h4-5,7H,3,9H2,1-2H3;1H/t7-;/m1./s1.

Scientific Research Applications

• Synthesis of Pharmaceutical Compounds : This compound is utilized in the synthesis of various pharmaceuticals. For example, it has been used in the synthesis of (R)-1-(1H-indol-3-yl)propan-2-amines, which are prepared through a multi-step procedure, indicating its role in complex organic syntheses (Zhiguang Peng et al., 2013).

• Research on Opioid Receptors : Research on compounds such as 2-Methyl-N-((2′-(pyrrolidin-1-ylsulfonyl)biphenyl-4-yl)methyl)propan-1-amine has shed light on its high affinity for κ-opioid receptors, suggesting potential applications in studying opioid receptor interactions and developing opioid receptor antagonists (S. Grimwood et al., 2011).

• Development of Benzimidazoles : Methods for synthesizing benzimidazoles using related furan compounds have been explored, indicating the significance of these derivatives in organic chemistry and potential pharmaceutical applications (T. Stroganova et al., 2013).

• Study of Cathinones : Identification and study of cathinone derivatives, which are closely related to amphetamine-like stimulants, show the relevance of these compounds in forensic science and drug abuse research (J. Nycz et al., 2016).

• Synthesis of Benzofuranmethamines : Research on the synthesis of various benzofuran derivatives, including those related to (R)-1-(5-methylfuran-2-yl)propan-1-amine, indicates its importance in creating compounds with potential biological activities (Nikhom Wongsa et al., 2013).

• Exploration in Medicinal Chemistry : The compound's derivatives have been studied for their potential in treating diseases. For instance, methyl-5-(hydroxymethyl)-2-furan carboxylate and its derivatives, structurally related to (R)-1-(5-methylfuran-2-yl)propan-1-amine, have shown biological activities against cancer cell lines and bacteria (Weerachai Phutdhawong et al., 2019).

• Analysis of Psychoactive Substances : Studies on the stability and characterization of psychoactive substances, including those structurally similar to (R)-1-(5-methylfuran-2-yl)propan-1-amine, contribute to the understanding of these compounds in forensic and toxicological contexts (O. Frączak et al., 2020).

Safety And Hazards

The compound has been classified with the GHS07 pictogram. The hazard statements associated with this compound are H302, H315, H319, and H335, indicating that it may be harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation. The precautionary statements are P261 and P305+P351+P338, advising to avoid breathing dust/fume/gas/mist/vapours/spray and IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.